Cas no 1261922-45-5 (5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid)

5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid is a specialized organic compound featuring a nicotinic acid core substituted with a 3-(N,N-dimethylsulfamoyl)phenyl group. This structure combines the carboxylic acid functionality of nicotinic acid with the sulfonamide moiety, offering versatility in synthetic and pharmaceutical applications. The dimethylsulfamoyl group enhances solubility and may influence binding interactions in biological systems, making it a potential intermediate for drug development. Its well-defined molecular architecture allows for precise modifications in medicinal chemistry, particularly in targeting enzyme inhibition or receptor modulation. The compound’s purity and stability under standard conditions further support its utility in research and industrial processes.
5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid structure
1261922-45-5 structure
Product Name:5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid
CAS No:1261922-45-5
MF:C14H14N2O4S
MW:306.336962223053
MDL:MFCD18318635
CID:5187723
Update Time:2026-03-05

5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid
    • 5-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid
    • MDL: MFCD18318635
    • Inchi: 1S/C14H14N2O4S/c1-16(2)21(19,20)13-5-3-4-10(7-13)11-6-12(14(17)18)9-15-8-11/h3-9H,1-2H3,(H,17,18)
    • InChI Key: SOHVDDVUKVPYKO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C2C=NC=C(C(=O)O)C=2)C=1)(N(C)C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 472
  • XLogP3: 1.2
  • Topological Polar Surface Area: 96

5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB325496-5 g
5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid, 95%; .
1261922-45-5 95%
5g
€1159.00 2023-04-26
abcr
AB325496-5g
5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid, 95%; .
1261922-45-5 95%
5g
€1159.00 2025-03-19

Additional information on 5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid

5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic Acid: A Comprehensive Overview

5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid, also known by its CAS number CAS No. 1261922-45-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of nicotinic acid, which is a well-known precursor to niacin, a vitamin essential for human health. The presence of the sulfamoyl group in its structure introduces unique chemical properties that make it a valuable molecule for research and potential applications in drug development.

The molecular structure of 5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid consists of a nicotinic acid backbone with a substituted phenyl group. The sulfamoyl group, specifically the N,N-dimethyl substitution, plays a crucial role in modulating the compound's chemical reactivity and biological activity. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents, particularly in the areas of inflammation and metabolic disorders.

One of the most promising aspects of this compound is its ability to interact with specific biological targets, such as receptors and enzymes, which are implicated in various disease states. For instance, research has shown that 5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid exhibits potent anti-inflammatory properties, making it a potential candidate for treating conditions like arthritis and inflammatory bowel disease. Additionally, its role in modulating metabolic pathways suggests its utility in managing metabolic syndrome and related disorders.

The synthesis of CAS No. 1261922-45-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the nicotinic acid derivative and the subsequent introduction of the sulfamoyl group through nucleophilic substitution reactions. Recent advancements in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and preclinical testing.

In terms of pharmacokinetics, 5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid demonstrates favorable absorption and bioavailability profiles. Studies conducted in animal models have shown that the compound is efficiently absorbed through the gastrointestinal tract and distributed to target tissues with minimal systemic toxicity. This characteristic is particularly advantageous for oral drug delivery, which is preferred for most therapeutic applications.

The biological activity of this compound has been extensively studied using various in vitro and in vivo models. For example, experiments using human cell lines have revealed its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. Furthermore, preclinical studies in rodent models have demonstrated its efficacy in reducing inflammation and improving metabolic parameters, such as glucose tolerance and lipid profiles.

One area where CAS No. 1261922-45-5 has shown particular promise is in the treatment of metabolic syndrome. Metabolic syndrome is a cluster of conditions that increase the risk of heart disease, stroke, and type 2 diabetes. The compound's ability to modulate key enzymes involved in lipid metabolism suggests its potential as an adjunct therapy for managing this condition.

In addition to its therapeutic applications, 5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid has also been explored for its role as a chemical probe in basic research. Its unique structure allows researchers to investigate the molecular mechanisms underlying various physiological processes, providing valuable insights into disease pathogenesis.

The safety profile of this compound has been evaluated through acute and chronic toxicity studies. Results indicate that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further studies are needed to fully characterize its long-term safety profile before it can be considered for clinical trials.

In conclusion, CAS No. 1261922-45-5, or 5-(3-N,N-Dimethylsulfamoylphenyl)nicotinic acid, represents a compelling candidate for drug development due to its unique chemical properties and promising biological activity. With ongoing research focusing on optimizing its pharmacokinetic properties and elucidating its mechanisms of action, this compound holds great potential for advancing treatments in inflammation and metabolic disorders.

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